Cas no 2228421-99-4 (1-(4-bromofuran-2-yl)prop-2-en-1-one)

• Product Name: 1-(4-bromofuran-2-yl)prop-2-en-1-one
• CAS No: 2228421-99-4
• MF: C₇H₅BrO₂
• MW: 201.017401456833
• CID: 6168027
• PubChem ID: 148182324
• Update Time: 2025-10-22

1-(4-bromofuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromofuran-2-yl)prop-2-en-1-one
• 2228421-99-4
• EN300-1917131

• Inchi： 1S/C7H5BrO2/c1-2-6(9)7-3-5(8)4-10-7/h2-4H,1H2
• InChI Key： KEQNFVIJGGIHPL-UHFFFAOYSA-N
• SMILES： BrC1=COC(C(C=C)=O)=C1

Computed Properties

• Exact Mass: 199.94729g/mol
• Monoisotopic Mass: 199.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-(4-bromofuran-2-yl)prop-2-en-1-one

Introduction to 1-(4-bromofuran-2-yl)prop-2-en-1-one (CAS No. 2228421-99-4)

1-(4-bromofuran-2-yl)prop-2-en-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228421-99-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ketone features a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in medicinal chemistry and synthetic methodologies.

The molecular structure of 1-(4-bromofuran-2-yl)prop-2-en-1-one consists of a propenone moiety linked to a 4-bromofuran ring. This configuration imparts distinct reactivity and electronic properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both bromine and oxygen-containing functional groups enhances its utility in various chemical transformations, including cross-coupling reactions, nucleophilic additions, and cyclization processes.

In recent years, the pharmaceutical industry has shown increasing interest in furan-based derivatives due to their broad spectrum of biological activities. 1-(4-bromofuran-2-yl)prop-2-en-1-one has been explored as a precursor in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive scaffolds found in natural products and pharmacologically relevant compounds. For instance, it has been investigated as a building block for designing molecules with potential antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 1-(4-bromofuran-2-yl)prop-2-en-1-one is its role in transition-metal-catalyzed reactions. The bromine atom serves as an excellent handle for palladium-, copper-, or nickel-mediated cross-coupling reactions, enabling the formation of carbon-carbon bonds with high efficiency. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving desired pharmacological effects. The propenone group further facilitates such transformations by acting as a versatile participant in Michael additions, aldol condensations, and other nucleophilic attacks.

Recent advancements in synthetic chemistry have highlighted the utility of 1-(4-bromofuran-2-yl)prop-2-en-1-one in flow chemistry applications. Continuous-flow systems offer advantages such as improved reaction control, scalability, and reduced solvent consumption. By leveraging these systems, researchers have been able to optimize the synthesis of derivatives of 1-(4-bromofuran-2-yl)prop-2-en-1-one, enhancing yields and purity while minimizing environmental impact. This aligns with the growing emphasis on sustainable practices in chemical synthesis.

The biological evaluation of 1-(4-bromofuran-2-yl)propenone derivatives has revealed intriguing activities that warrant further investigation. Studies have demonstrated that certain analogs exhibit inhibitory effects on specific enzymes and receptors implicated in diseases such as cancer and neurodegeneration. For example, modifications at the furan ring or the propenone moiety have been shown to modulate binding affinities and selectivity profiles. Such findings underscore the importance of structure-based drug design strategies that incorporate 1-(4-bromofuran-ypropenone derivatives into their framework.

Computational modeling has also played a crucial role in understanding the reactivity and binding properties of 1-(4-bromofuran-ypropenone derivatives. Molecular dynamics simulations and quantum mechanical calculations provide insights into how these compounds interact with biological targets at an atomic level. This information is invaluable for guiding synthetic modifications aimed at improving potency and reducing off-target effects. The integration of computational tools with experimental data has become an indispensable approach in modern drug discovery.

The synthetic versatility of 1-(4-bromofuran-ypropenone derivatives extends beyond pharmaceutical applications. It has been utilized in materials science for the development of organic electronic materials, including semiconductors and light-emitting diodes (LEDs). The conjugated system present in its structure contributes to its ability to participate in π-stacking interactions, which are critical for optimizing electronic properties in these materials.

In conclusion, 22284219944(CAS No.) continues to be a subject of intense research due to its multifaceted utility across multiple disciplines. Its role as a key intermediate in pharmaceutical synthesis, coupled with its potential applications in materials science and sustainable chemistry, highlights its significance as a chemical entity worthy of continued exploration.